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Compound of Interest

Compound Name: 2,2-Dimethyl-3-nonanol
CAS No.: 25966-64-7
Cat. No.: B8743461
Get Quote
. J

Executive Summary: Operational Directive

Do not dispose of 2,2-Dimethyl-3-nonanol down the drain. Despite being an alcohol, this
compound (C11H240) is highly lipophilic and water-insoluble. Disposal into municipal water
systems will cause immediate phase separation, coating plumbing infrastructure and violating
EPA Clean Water Act regulations.

Primary Disposal Path: Segregate into Non-Halogenated Organic Solvent waste streams.
RCRA Classification: While likely a high-flashpoint combustible (Flash Point > 60°C), it should
be managed under D001 (Ignitable) protocols in mixed solvent streams to ensure high-
temperature incineration.

Chemical Profile & Risk Assessment

To dispose of a chemical safely, you must understand its behavior in the waste container.[1]
2,2-Dimethyl-3-nonanol is a higher-molecular-weight secondary alcohol with a bulky tert-butyl

group.
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Property Value (Est/Analog)* Operational Implication

High carbon content; excellent
Molecular Formula C11H240 o _
fuel for incineration.

Critical: Will form a top layer in
- o agueous waste, creating "dead
Water Solubility Negligible (< 1 g/L) )
volume" and potential vapor

pressure issues.

Combustible IlIB. Low vapor
Flash Point ~95°C - 105°C risk at RT, but flammable if
heated.

Compatible with most organic
o solvents (Acetone, Hexane).
Reactivity Stable ) ]
Incompatible with strong

oxidizers (Nitric/Chromic acid).

Specific Gravity ~0.83 g/mL Lighter than water; will float.

*Note: Exact physicochemical data for this specific isomer is rare. Data extrapolated from
homologous series (2-Nonanol, 2,2-Dimethyl-3-pentanol).

The "Phase Separation" Hazard

In a mixed waste container, 2,2-Dimethyl-3-nonanol acts as a surfactant/oil. If poured into an
agueous waste container (e.g., HPLC waste with high water content), it will separate.

e The Risk: If the container is pumped out from the bottom, the organic layer remains. If
pumped from the top, the pure organic slug may overwhelm the treatment system.

e The Fix: Strictly segregate into Organic waste streams (0-10% water max).

Step-by-Step Disposal Protocol
Phase 1: Segregation & Preparation

 |solate the Waste: Do not mix with halogenated solvents (Dichloromethane, Chloroform) if
your facility separates them. Halogens increase incineration costs and require scrubbers.
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¢ Check pH: Ensure the solution is neutral (pH 6-8). If the alcohol was used in a reaction with
acids/bases, neutralize before adding to the solvent drum to prevent drum corrosion.

+ Container Selection: Use High-Density Polyethylene (HDPE) or Safety Glass containers.
Avoid low-grade plastics that may swell upon long-term exposure to C11 alcohols.

Phase 2: Labeling (The "Self-Validating" Step)

A label must tell the story of the waste to the chemist who picks it up 3 months later.
¢ Constituents: Write "2,2-Dimethyl-3-nonanol” (do not use abbreviations like "DMN").

e Hazards: Check "Combustible" and "Irritant".[2]

Phase 3: Waste Stream Decision Logic

Use the following workflow to determine the exact destination of your waste.

Waste: 2,2-Dimethyl-3-nonanol

Is the waste pure
or mixed with organics?

/queous Nre/Organic Mix

Is it mixed with Contains Halogens?
>20% Water? (DCM, Chloroform)
M Water) &(es (>20% Water) Yes
STREAM C: Aqueous Waste ACTION: Add Emulsifier or STREAM B: Halogenated
(Risk of Separation) Separate Layers before Disposal Organic Waste

STREAM A: Non-Halogenated
Organic Waste (Preferred)
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Figure 1: Decision logic for segregating lipophilic alcohol waste. Note that Stream A is the
standard path for this compound.

Spill Response Procedures

Since 2,2-Dimethyl-3-nonanol is oily and combustible, standard paper towels are often
insufficient and can create a "wicking" fire hazard.

e Secure Area: Remove ignition sources. Although the flash point is high, static discharge can
ignite vapors if the liquid is heated or aerosolized.

o Absorb: Use Vermiculite, Bentonite Clay, or Polypropylene Pads (Universal Pig Mats).
o Why? Clay-based absorbents suppress vapor pressure and do not burn.

e Clean Up:
o Scoop absorbed material into a wide-mouth jar.

o Wash the surface with a detergent solution (soap/water) to emulsify the remaining oily
residue.

o Do not use acetone to clean the floor; it increases the flammability of the spill area.

Regulatory Framework & Compliance
EPA Resource Conservation and Recovery Act (RCRA)

[3][4][5][6]
e Waste Code: Technically, if the Flash Point is > 60°C (140°F), it does not meet the strict

definition of DOO1 (Ignitable). However, best practice dictates managing it as D001 because
it supports combustion.

» Aquatic Toxicity: Long-chain alcohols can be toxic to aquatic life. Under 40 CFR 261.3,
dilution into sewer systems is prohibited (Dilution is not the solution to pollution).
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Department of Transportation (DOT)

If shipping waste off-site:

e Proper Shipping Name: Waste Alcohols, n.o.s. (2,2-Dimethyl-3-nonanol)

e Hazard Class: 3 (Flammable Liquid) or Combustible Liquid (depending on bulk volume).
o Packing Group: Il (Low danger).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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